Cas no 16769-97-4 (2-trans-butendioic Acid Chloride)

• Product Name: 2-trans-butendioic Acid Chloride
• CAS No: 16769-97-4
• MF: C₄H₂Cl₂O₂
• MW: 152.96347951889
• CID: 1348256
• PubChem ID: 5354159
• Update Time: 2025-04-20

2-trans-butendioic Acid Chloride Chemical and Physical Properties

Names and Identifiers

• 2-trans-butendioic Acid Chloride
• SCHEMBL258961
• maleic chloride
• NSC1707
• 16769-97-4
• NSC-1707

• MDL： MFCD00000733
• Inchi： 1S/C4H2Cl2O2/c5-3(7)1-2-4(6)8/h1-2H/b2-1-
• InChI Key： ZLYYJUJDFKGVKB-UPHRSURJSA-N
• SMILES： ClC(/C=C\C(=O)Cl)=O

Computed Properties

• Exact Mass: 146.9485
• Monoisotopic Mass: 151.9431847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 73.94
• LogP: 1.07340